Cas no 1379345-73-9 (3-(4-bromo-3,5-dimethylphenoxy)propanenitrile)

• Product Name: 3-(4-bromo-3,5-dimethylphenoxy)propanenitrile
• CAS No: 1379345-73-9
• MF: C₁₁H₁₂BrNO
• MW: 254.12308216095
• MDL: MFCD18911554
• CID: 5150252
• Update Time: 2026-03-03

3-(4-bromo-3,5-dimethylphenoxy)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-3,5-dimethylphenoxy)propanenitrile

• MDL： MFCD18911554
• Inchi： 1S/C11H12BrNO/c1-8-6-10(14-5-3-4-13)7-9(2)11(8)12/h6-7H,3,5H2,1-2H3
• InChI Key： LQQFHTFRFWZBRZ-UHFFFAOYSA-N
• SMILES： C(#N)CCOC1=CC(C)=C(Br)C(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Additional information on 3-(4-bromo-3,5-dimethylphenoxy)propanenitrile

Professional Introduction to 3-(4-bromo-3,5-dimethylphenoxy)propanenitrile (CAS No. 1379345-73-9)

3-(4-bromo-3,5-dimethylphenoxy)propanenitrile, chemically designated as CAS No. 1379345-73-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of phenoxypropenenitriles, which are known for their diverse biological activities and potential therapeutic applications. The presence of a bromine substituent at the para position of the aromatic ring, along with dimethyl groups at the ortho positions, imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for designing novel bioactive entities.

The structural features of 3-(4-bromo-3,5-dimethylphenoxy)propanenitrile make it a promising candidate for further exploration in medicinal chemistry. The nitrile group (-CN) is a well-known pharmacophore that can participate in hydrogen bonding interactions and influence the overall solubility and bioavailability of the compound. Additionally, the phenoxy moiety is frequently encountered in drug molecules due to its ability to modulate receptor binding and enhance metabolic stability. The combination of these structural elements suggests that this compound may exhibit inhibitory activity against various biological targets, including enzymes and receptors involved in inflammatory pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of small molecules like 3-(4-bromo-3,5-dimethylphenoxy)propanenitrile with high precision. These computational studies have highlighted the potential of this compound as a lead molecule for developing drugs targeting neurological disorders, cancer, and infectious diseases. For instance, preliminary docking studies have indicated that it may interact with ATP-binding sites of kinases, which are critical in cell signaling pathways associated with proliferation and survival.

In vitro experiments have further validated these predictions by demonstrating that 3-(4-bromo-3,5-dimethylphenoxy)propanenitrile can modulate the activity of certain enzymes. Notably, researchers have observed significant inhibitory effects on cyclin-dependent kinases (CDKs), which are overexpressed in many cancer cell lines. The bromine substituent is believed to play a crucial role in this interaction by enhancing the electrophilicity of the aromatic ring, thereby facilitating covalent bond formation with key residues in the enzyme active site. This mode of action aligns well with current trends in oncology research, where targeted inhibition of CDKs has shown promise in clinical trials.

The dimethyl groups at the ortho positions of the phenoxy ring contribute to the steric bulk of the molecule, which can be advantageous for optimizing binding affinity and selectivity. By fine-tuning these substituents, chemists can fine-tune the pharmacokinetic properties of 3-(4-bromo-3,5-dimethylphenoxy)propanenitrile, ensuring better absorption, distribution, metabolism, excretion (ADME), and toxicity (T) profiles. This approach is particularly important in drug development pipelines where off-target effects can lead to adverse reactions and reduced efficacy.

Another area of interest is the potential application of 3-(4-bromo-3,5-dimethylphenoxy)propanenitrile in treating neurological disorders. Studies have suggested that compounds with similar structural motifs may interact with neurotransmitter receptors such as serotonin receptors (5-HT receptors). The nitrile group and phenoxy moiety are known to be pharmacophores that can modulate serotonin signaling pathways, which are implicated in conditions like depression and anxiety. Further research is needed to elucidate whether this compound can serve as a basis for developing novel therapeutics in this domain.

The synthesis of 3-(4-bromo-3,5-dimethylphenoxy)propanenitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by cyanation steps. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been explored to introduce functional groups with high precision. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing intermediates and final products accurately.

The safety profile of 3-(4-bromo-3,5-dimethylphenoxy)propanenitrile is another critical aspect that needs thorough evaluation before considering its clinical application. Preliminary toxicological studies have been conducted to assess its acute toxicity, genotoxicity, and potential long-term effects. These studies are essential for identifying any safety concerns early in the drug development process and for ensuring that subsequent clinical trials can be conducted safely on human subjects.

Future directions in research may involve exploring derivatives of 3-(4-bromo-3,5-dimethylphenoxy)propanenitrile to enhance its therapeutic potential further. For example, replacing or modifying certain substituents could lead to compounds with improved bioavailability or selectivity for specific biological targets. Additionally, investigating its interactions with other drug candidates or combination therapies could provide insights into synergistic effects that might enhance treatment outcomes.

In conclusion, 3-(4-bromo-3,5-dimethylphenoxy)propanenitrile (CAS No. 1379345-73-9) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for designing novel bioactive molecules targeting various diseases. As computational methods continue to advance and synthetic techniques improve, this compound is poised to play a crucial role in developing next-generation therapeutics.